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These application notes provide a comprehensive overview and detailed protocols for utilizing

anorthite content in plagioclase as a geobarometer in metamorphic petrology. The primary

focus is on the widely applied Garnet-Aluminosilicate-Plagioclase-Quartz (GASP)

geobarometer.

Introduction
Geobarometry is a critical tool in metamorphic petrology for determining the pressure

conditions under which rocks have formed and equilibrated. The anorthite (CaAl₂Si₂O₈)

component of plagioclase feldspar is a key constituent in several geobarometric formulations

due to its involvement in pressure-sensitive net transfer reactions. One of the most significant

of these is the GASP geobarometer, based on the equilibrium between garnet, an

aluminosilicate polymorph (kyanite, sillimanite, or andalusite), plagioclase, and quartz.[1] This

geobarometer is particularly useful for medium- to high-grade metapelitic rocks.[2]

The fundamental reaction for the GASP geobarometer is:

3 Anorthite (in Plagioclase) ⇌ 1 Grossular (in Garnet) + 2 Al₂SiO₅ + 1 Quartz

An increase in pressure shifts this equilibrium to the right, favoring the denser assemblage of

grossular, aluminosilicate, and quartz. Consequently, for a given temperature, the anorthite
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content of plagioclase in equilibrium with a calcium-bearing garnet can be used to quantify the

pressure of metamorphism.

Principle of the GASP Geobarometer
The GASP geobarometer is founded on the thermodynamic principle that the Gibbs free energy

change (ΔG) of a reaction at equilibrium is zero. The equilibrium condition is sensitive to both

temperature (T) and pressure (P). For the GASP reaction, the equilibrium constant (K) can be

expressed in terms of the activities of the grossular (grs) component in garnet and the

anorthite (an) component in plagioclase.

The relationship between pressure, temperature, and the equilibrium constant is described by

the following equation, based on the experimental work of Koziol and Newton (1988) and

formulated by Spear (1993):

P (bars) = [48357 - 150.66 * T(K) - R * T(K) * ln(K)] / -6.608 + 1

Where:

P = Pressure in bars

T = Temperature in Kelvin

R = Gas constant (8.314 J/K·mol)

K = Equilibrium constant = (agrs) / (aan)³

agrs = activity of grossular in garnet

aan = activity of anorthite in plagioclase

The activities are calculated from the mole fractions of the grossular and anorthite
components, which are determined through chemical analysis of the minerals.

Data Presentation: Quantitative Aspects of GASP
Geobarometry
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The accuracy of the GASP geobarometer is dependent on several factors, including the

calibration of the thermodynamic data and the activity models used for garnet and plagioclase.

The table below summarizes different calibrations and their key parameters.

Calibration/Study
Pressure Range

(kbar)

Temperature Range

(°C)

Key Features and

Considerations

Koziol & Newton

(1988)
19 - 28 900 - 1250

Experimental

determination of the

end-member reaction.

[3]

Holdaway (2001) 1 - 11.4 515 - 878

Recalibration using

updated garnet and

plagioclase activity

models.[4] Provides

different calibrations

based on the chosen

activity models.

Wu & Cheng (2006) 1 - 15 430 - 895

Empirical calibration

based on natural

metapelite samples.[1]

Koziol (2017) Recalibration 650 - 1250

Redetermination of

the anorthite

breakdown reaction,

leading to improved

precision.[3]

Table 1: Summary of Key GASP Geobarometer Calibrations

The mole fractions of grossular in garnet (Xgrs) and anorthite in plagioclase (Xan) significantly

impact the precision of the pressure estimate. Low mole fractions can lead to large

uncertainties.
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Xgrs Xan
Product (Xgrs *

Xan)

Pressure

Uncertainty (±

kbar)

Recommendati

on

> 0.10 > 0.30 > 0.03 Lower

Recommended

for reliable

pressure

estimates.

< 0.10 < 0.30 < 0.03
Can be high (> 3

kbar)

Use with great

caution.

< 0.05 - - High

Generally not

recommended

for precise

geobarometry.

Table 2: Influence of Grossular and Anorthite Mole Fractions on Pressure Uncertainty

Experimental Protocols
The following protocols detail the necessary steps for applying the GASP geobarometer, from

sample selection to pressure calculation.

Sample Selection:

Choose a fresh, unweathered metamorphic rock sample.

The rock must contain the equilibrium mineral assemblage: garnet + aluminosilicate

(kyanite, sillimanite, or andalusite) + plagioclase + quartz.

Petrographic analysis is crucial to ensure textural equilibrium among these phases. Look

for mutual grain boundaries and the absence of reaction textures indicating disequilibrium.

Thin Section Preparation:

Prepare a standard petrographic thin section (30 µm thick) from the selected rock sample.
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The thin section should be polished to a high quality (final polish with 0.25 µm diamond

paste) for electron microprobe analysis.

Ensure the surface is flat and free of scratches and pits.

Carbon Coating:

Coat the polished thin section with a thin, uniform layer of carbon to ensure electrical

conductivity under the electron beam. The coating thickness should be approximately 20-

30 nm.

Instrumentation:

Use a wavelength-dispersive electron probe microanalyzer (EPMA) for quantitative

chemical analysis.

Analytical Conditions:

Accelerating Voltage: 15 kV

Beam Current: 15-20 nA

Beam Diameter: A focused beam (1-2 µm) is typically used for analyzing garnet. For

plagioclase, a slightly defocused beam (5-10 µm) may be necessary to minimize sodium

loss.

Counting Times: Use appropriate peak and background counting times to achieve good

analytical precision (e.g., 20-40 seconds on peak and half that time on backgrounds for

major elements).

Standardization:

Calibrate the instrument using well-characterized natural and synthetic mineral standards.

For example, use standard silicate and oxide minerals for the elements of interest (Si, Al,

Fe, Mg, Mn, Ca, Na, K, Ti).

Analysis of Garnet and Plagioclase:
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Analyze multiple points on several garnet and plagioclase grains that are in textural

equilibrium (i.e., in close proximity or in contact).

For zoned minerals, analyze the core and rim compositions separately to investigate the

pressure-temperature path of the rock. For peak metamorphic conditions, rim

compositions of garnet and adjacent plagioclase are often used.

Analyze for all major elements:

Garnet: SiO₂, Al₂O₃, FeO, MgO, MnO, CaO

Plagioclase: SiO₂, Al₂O₃, CaO, Na₂O, K₂O

Mineral Formula Calculation:

From the oxide weight percentages obtained from EPMA, calculate the mineral formulae

for garnet (based on 12 oxygens) and plagioclase (based on 8 oxygens).

Calculation of Mole Fractions:

Garnet (Xgrs): Xgrs = Ca / (Ca + Fe + Mg + Mn)

Plagioclase (Xan): Xan = Ca / (Ca + Na + K)

Activity Calculation:

For a simple ideal solution model, the activity (a) is equal to the mole fraction (X).

For more accurate results, use non-ideal solid solution models for garnet and plagioclase.

Several activity models exist (e.g., Hodges and Spear, 1982; Fuhrman and Lindsley, 1988;

Holdaway, 2000). The choice of activity model will influence the calculated pressure.[4]

agrs = γgrs * Xgrs

aan = γan * Xan

Where γ is the activity coefficient.
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Temperature Estimation:

The GASP geobarometer is temperature-dependent. An independent temperature

estimate is required.

Use a suitable geothermometer, such as the Garnet-Biotite (Grt-Bt) Fe-Mg exchange

thermometer, if biotite is also present in the rock.

Pressure Calculation:

Use the chosen calibration of the GASP geobarometer equation (see Section 2) to

calculate the pressure.

This can be done using a spreadsheet or specialized software (e.g., THERMOCALC,

Perple_X).

Uncertainty Analysis:

Propagate the analytical uncertainties from the EPMA measurements through the

pressure calculation to estimate the uncertainty in the final pressure value.

Consider the uncertainties associated with the geothermometer and the chosen activity

models.

Mandatory Visualizations
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Field and Laboratory Work

Analytical Work

Data Processing and Calculation

Result

Sample Selection
(Grt+Al2SiO5+Pl+Qz assemblage)

Thin Section Preparation
(Polishing)

Carbon Coating

Electron Probe Microanalysis (EPMA)
(Quantitative chemical analysis of Garnet and Plagioclase)

Mineral Formula Calculation

Mole Fraction Calculation
(Xgrs and Xan)

Select Activity Models
(Ideal or Non-ideal)

Activity Calculation
(agrs and aan)

Pressure Calculation
(Using GASP equation)

Temperature Estimation
(e.g., Grt-Bt thermometer)

Uncertainty Analysis

Final Pressure Estimate (P)
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Core Assumptions

Required Inputs Potential Limitations

Output

Chemical Equilibrium among
Grt, Al2SiO5, Pl, and Qz

Accurate Mineral Compositions
(Garnet and Plagioclase)

Closed System
(or known open-system behavior)

Metamorphic Pressure (P)
with Uncertainty

Independent Temperature Estimate Appropriate Activity Models Chosen Geobarometer Calibration Disequilibrium Textures

Affects Accuracy

Low Ca in Garnet and Plagioclase
(leads to high uncertainty)

Increases Uncertainty

Compositional Zoning

Requires Careful Interpretation

Retrograde Re-equilibration

May not represent peak P
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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